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Alkaloids and derivatives
Alkaloids and their derivatives are a diverse group of nitrogen-containing compounds found in various plants, fungi, and animals. These natural products have garnered significant attention due to their unique chemical structures and wide-ranging biological activities. Alkaloids often exhibit potent pharmacological effects, making them valuable sources for the discovery of new medicines.
These compounds are characterized by basic or alkaline properties, typically containing one or more nitrogen atoms within their molecular structure. Derivatives of alkaloids can be synthesized through various methods to enhance their therapeutic potential or improve their chemical stability and solubility.
Alkaloids have been utilized in the treatment of numerous diseases, including cancer, neurological disorders, and infectious diseases. For instance, vinca alkaloids are used in chemotherapy for their anti-tumor properties, while morphine, a derivative of opium, is one of the most potent analgesics known.
In addition to their medicinal applications, alkaloids play crucial roles in plant defense mechanisms against herbivores and pathogens. Their study continues to be an active area of research, driven by the potential for developing innovative pharmaceuticals from these complex natural products.
Morphinans
Camptothecins
Aristolactams
Aporphines
Ergoline and derivatives
Tropane alkaloids
Protoberberine alkaloids and derivatives
Vinca alkaloids
Indolonaphthyridine alkaloids
Amaryllidaceae alkaloids
Harmala alkaloids
Cephalotaxus alkaloids
Protopine alkaloids
Corynanthean-type alkaloids
Cinchona alkaloids
Lupin alkaloids
Alkaloids and derivatives
Aspidospermatan-type alkaloids
Erythrina alkaloids
Acutumine and related alkaloids
Plumeran-type alkaloids
Benzophenanthridine alkaloids
Strychnos alkaloids
Vobasan alkaloids
Ibogan-type alkaloids
Macroline alkaloids
Yohimbine alkaloids
Gelsemium alkaloids
Hasubanan alkaloids
Cytochalasans
Emetine alkaloids
Ajmaline-sarpagine alkaloids
Phthalide isoquinolines
Anatoxins
Eburnan-type alkaloids
Rhazinilam alkaloids
Yuzurimine-type alkaloids
Homoaporphines
Epibatidine analogues
Proaporphines
6,7-benzomorphans
Pavine alkaloids
6,6a-secoaporphines
Stemona alkaloids
Aspidofractine alkaloids
Vallesaman alkaloids
Rhoeadine alkaloids
Lumicolchicine alkaloids
Loline alkaloids and derivatives
Daphniphylline-type alkaloids
Melodinus alkaloids
Isoaporphines
Pleiocarpaman alkaloids
Quebrachamine alkaloids
9b-azaphenalenes
Histrionicotoxins
Oxamorphinans
1-azafluoranthenes
1-azaoxoaporphines
Akageran and related alkaloids
Akuammilan and related alkaloids
Allocolchicine alkaloids
Androcymbine alkaloids
Azahomoaporphines
Betalains
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